Cas no 1389315-11-0 (1-{4-[(5-Amino-4-methyl-1H-pyrazol-1-yl)methyl]piperidin-1-yl}ethan-1-one)
1-{4-[(5-Amino-4-methyl-1H-pyrazol-1-yl)methyl]piperidin-1-yl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-((5-AMINO-4-METHYL-1H-PYRAZOL-1-YL)METHYL)PIPERIDIN-1-YL)ETHANONE
- 1-{4-[(5-Amino-4-methyl-1H-pyrazol-1-yl)methyl]piperidin-1-yl}ethan-1-one
-
- Inchi: 1S/C12H20N4O/c1-9-7-14-16(12(9)13)8-11-3-5-15(6-4-11)10(2)17/h7,11H,3-6,8,13H2,1-2H3
- InChI Key: RCPBXHJDPIGQJL-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCC(CN2C(N)=C(C)C=N2)CC1)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
1-{4-[(5-Amino-4-methyl-1H-pyrazol-1-yl)methyl]piperidin-1-yl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 091333-1g |
1-4-[(5-Amino-4-methyl-1H-pyrazol-1-yl)methyl]piperidin-1-ylethan-1-one |
1389315-11-0 | >95% | 1g |
£355.00 | 2022-03-01 | |
| Key Organics Ltd | KS-7248-250MG |
1-4-[(5-Amino-4-methyl-1H-pyrazol-1-yl)methyl]piperidin-1-yl ethan-1-one |
1389315-11-0 | >95% | 0.25g |
£308.00 | 2023-04-21 | |
| Key Organics Ltd | KS-7248-1G |
1-4-[(5-Amino-4-methyl-1H-pyrazol-1-yl)methyl]piperidin-1-yl ethan-1-one |
1389315-11-0 | >95% | 1g |
£441.00 | 2023-09-09 | |
| Key Organics Ltd | KS-7248-0.25g |
1-4-[(5-Amino-4-methyl-1H-pyrazol-1-yl)methyl]piperidin-1-yl ethan-1-one |
1389315-11-0 | >95% | 0.25g |
£296.00 | 2023-09-09 |
1-{4-[(5-Amino-4-methyl-1H-pyrazol-1-yl)methyl]piperidin-1-yl}ethan-1-one Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 1-{4-[(5-Amino-4-methyl-1H-pyrazol-1-yl)methyl]piperidin-1-yl}ethan-1-one
Chemical Profile of 1-{4-[(5-Amino-4-methyl-1H-pyrazol-1-yl)methyl]piperidin-1-yl}ethan-1-one (CAS No. 1389315-11-0)
The compound 1-{4-[(5-Amino-4-methyl-1H-pyrazol-1-yl)methyl]piperidin-1-yl}ethan-1-one (CAS No. 1389315-11-0) represents a significant advancement in the realm of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential in modulating biological pathways associated with neurological disorders and inflammation. The presence of a pyrazole moiety linked to a piperidine ring provides a unique scaffold that is amenable to further chemical modifications, enabling the development of derivatives with enhanced pharmacological properties.
Recent studies have highlighted the role of heterocyclic compounds in drug discovery, with pyrazole and its derivatives being particularly prominent. The structural features of this compound, including the 5-amino substituent on the pyrazole ring and the ethanone functionality, contribute to its reactivity and potential interactions with biological targets. Such structural motifs are often exploited in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The methyl group at the 4-position of the pyrazole ring further influences the electronic properties of the molecule, making it a versatile platform for medicinal chemists.
In the context of contemporary pharmaceutical research, this compound has been investigated for its potential as an intermediate in synthesizing more complex molecules. The combination of a piperidine ring and an ethanone group creates a bifunctional entity that can serve as a precursor for drugs targeting multiple pathways. For instance, piperidine derivatives are well-known for their utility in central nervous system (CNS) drug development due to their ability to cross the blood-brain barrier efficiently. The incorporation of an amino group on the pyrazole ring enhances its solubility and bioavailability, which are crucial factors in drug formulation.
The pharmacological relevance of this compound is further underscored by its potential interaction with enzymes and receptors involved in disease mechanisms. Preliminary computational studies suggest that it may exhibit inhibitory activity against certain kinases, which are overexpressed in various malignancies. Additionally, the structural similarity to known therapeutic agents allows for rapid optimization through structure-activity relationship (SAR) studies. Such investigations are essential for refining lead compounds into viable candidates for clinical trials.
From a synthetic chemistry perspective, 1-{4-[(5-Amino-4-methyl-1H-pyrazol-1-yl)methyl]piperidin-1-yl}ethan-1-one exemplifies the elegance of multi-step organic synthesis. The synthesis involves key transformations such as nucleophilic substitution and condensation reactions, which are well-established protocols in medicinal chemistry. The availability of this compound as a pure chemical entity facilitates rapid screening in high-throughput assays (HTS), enabling researchers to identify novel therapeutic targets efficiently.
The versatility of this scaffold is also evident from its potential applications in designing small-molecule probes for biochemical assays. By modifying specific functional groups, researchers can generate libraries of analogs that differ subtly yet significantly in their biological activity. This approach is particularly valuable in understanding enzyme mechanisms and identifying new drug targets. Moreover, the compound’s stability under various conditions makes it suitable for long-term storage and repeated use in laboratory settings.
Advances in spectroscopic techniques have allowed for detailed characterization of this molecule, providing insights into its conformational dynamics and electronic structure. NMR spectroscopy reveals distinct chemical shifts that correlate well with theoretical predictions based on computational modeling. These data are critical for confirming the identity and purity of the compound before proceeding with biological evaluations.
The intersection of chemistry and biology has led to innovative strategies for drug development, with compounds like this one serving as building blocks for more sophisticated therapeutics. The integration of machine learning algorithms into virtual screening processes has further accelerated the identification of promising candidates from large chemical databases. This synergy between experimental chemistry and computational biology holds great promise for accelerating drug discovery pipelines.
In conclusion, 1-{4-[(5-Amino-4-methyl-1H-pyrazol-1-yl)methyl]piperidin-1-yl}ethan-1-one (CAS No. 1389315-11-0) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of heterocyclic moieties and functional groups makes it a valuable asset in medicinal chemistry research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly pivotal role in shaping next-generation treatments.
1389315-11-0 (1-{4-[(5-Amino-4-methyl-1H-pyrazol-1-yl)methyl]piperidin-1-yl}ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)